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Compound of Interest

Compound Name: 1-Myristin-2-Olein-3-Butyrin

Cat. No.: B3026222

To: Researchers, Scientists, and Drug Development Professionals

Subject: A Comprehensive Technical Guide on the Structured Triglyceride 1-Myristin-2-Olein-
3-Butyrin

This technical guide provides a detailed overview of the structured triglyceride 1-Myristin-2-
Olein-3-Butyrin, also known by its systematic name 1-Myristoyl-2-Oleoyl-3-Butyryl-rac-
glycerol. This document synthesizes the available scientific information regarding its discovery,
physicochemical properties, synthesis, analytical characterization, and potential biological
significance.

Introduction and Discovery

1-Myristin-2-Olein-3-Butyrin is a complex, mixed-acid triglyceride. It is classified as a
"structured lipid,” which are triglycerides that have been modified to alter the fatty acid
composition and their specific locations on the glycerol backbone.[1] This particular molecule is
characterized by the presence of three distinct fatty acids: myristic acid (a saturated 14-carbon
fatty acid) at the sn-1 position, oleic acid (a monounsaturated 18-carbon fatty acid) at the sn-2
position, and butyric acid (a short-chain 4-carbon fatty acid) at the sn-3 position.

The "discovery" of 1-Myristin-2-Olein-3-Butyrin is not attributed to a singular event or
publication but rather its identification as one of the many complex triglycerides present in
human breast milk.[1][2] Its presence in this vital biological fluid suggests a potential role in
infant nutrition and development. The specific arrangement of a medium-chain saturated fatty
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acid, a long-chain unsaturated fatty acid, and a short-chain fatty acid on the glycerol backbone
is noteworthy and implies specific metabolic pathways and physiological effects.

Physicochemical and Quantitative Data

Quantitative data for 1-Myristin-2-Olein-3-Butyrin is primarily available from chemical
suppliers and databases. A summary of these properties is presented in Table 1.

Property Value Reference(s)

9Z-octadecenoic acid, 1-[(1-
Systematic Name oxobutoxy)methyl]-2-[(1- [1]

oxotetradecyl)oxy]ethyl ester

1-Myristoyl-2-Oleoyl-3-Butyryl-
Synonyms rac-glycerol, MOB, [11[3]
TG(14:0/18:1/4:0)

CAS Number 1122578-93-1 [1][3]
Molecular Formula C39H7206 [1]
Molecular Weight 637.0 g/mol [1]
) >98% (as commercially
Purity _ [1]
available)
Formulation Liquid [1]

- Chloroform (slightly soluble),
Solubility _ [1]
Methanol (slightly soluble)

Synthesis of 1-Myristin-2-Olein-3-Butyrin

The synthesis of specifically structured triglycerides like 1-Myristin-2-Olein-3-Butyrin is a
multi-step process that can be achieved through chemoenzymatic methods. Lipases are
commonly employed due to their regioselectivity, which is crucial for placing specific fatty acids
at desired positions on the glycerol backbone.[4][5]

General Principles of Synthesis

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b3026222?utm_src=pdf-body
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.caymanchem.com/product/26823
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.caymanchem.com/product/26823
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.biomol.com/products/chemicals/lipids/1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol-cay26823-1
https://www.benchchem.com/product/b3026222?utm_src=pdf-body
https://www.benchchem.com/product/b3026222?utm_src=pdf-body
https://www.springerprofessional.de/en/enzymatic-synthesis-of-structured-triglycerides/12099388
https://pubmed.ncbi.nlm.nih.gov/15453189/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesis of a structured triglyceride such as 1-Myristin-2-Olein-3-Butyrin typically
involves a two-step enzymatic process.[6][7] The first step often involves the creation of a 2-
monoacylglycerol, followed by the esterification of the sn-1 and sn-3 positions. For this specific
molecule, a plausible route would be the lipase-catalyzed alcoholysis of a triglyceride rich in
oleic acid (like triolein) to produce 2-oleoylglycerol. This intermediate would then be esterified
with myristic acid and butyric acid or their derivatives.

Representative Experimental Protocol for Enzymatic
Synthesis

The following is a representative, multi-step protocol for the synthesis of 1-Myristin-2-Olein-3-
Butyrin based on established methods for structured triglyceride synthesis.

Step 1: Synthesis of 2-Oleoylglycerol

o Reaction Setup: Triolein is subjected to alcoholysis with ethanol in a solvent-free system
using a sn-1,3 specific lipase (e.g., immobilized Rhizomucor miehei lipase).

o Reaction Conditions: The reaction mixture is incubated at a controlled temperature (e.g., 40-
50°C) with constant agitation.

e Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or gas
chromatography (GC) to follow the formation of 2-oleoylglycerol and the disappearance of
triolein.

 Purification: Upon completion, the enzyme is filtered off. The 2-oleoylglycerol is then purified
from the reaction mixture, typically by crystallization at low temperatures or by column
chromatography.

Step 2: Esterification of 2-Oleoylglycerol with Myristic and Butyric Anhydrides

¢ Reaction Setup: The purified 2-oleoylglycerol is dissolved in an appropriate solvent (e.g.,
hexane) with myristic anhydride and butyric anhydride. A non-specific lipase or a chemical
catalyst can be used. For specific placement, a stepwise enzymatic esterification might be
necessary.
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e Reaction Conditions: The reaction is carried out at a controlled temperature with continuous
removal of by-products to drive the reaction to completion.

 Purification: The final product, 1-Myristin-2-Olein-3-Butyrin, is purified from the reaction
mixture using column chromatography on silica gel. The fractions are analyzed by TLC and
GC-MS to confirm the identity and purity of the product.

Visualization of the Synthetic Workflow

Step 1: Synthesis of 2-Oleoylglycerol

sn-1,3 Lipase

2-Oleoylglycerol

Step 2: Esterification

1-Myristin-2-Olein-3-Butyrin

Butyric_Anhydride

Myristic_Anhydride

Click to download full resolution via product page
A representative chemoenzymatic synthesis workflow for 1-Myristin-2-Olein-3-Butyrin.

Analytical Characterization
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The characterization of 1-Myristin-2-Olein-3-Butyrin, particularly from a complex matrix like
human milk, requires advanced analytical techniques to confirm its structure and quantify its
presence.

Key Analytical Techniques

o High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This is a
powerful tool for separating and identifying individual triglyceride species. Reversed-phase
HPLC can separate triglycerides based on their partition number, while silver ion HPLC can
separate them based on the degree of unsaturation. Mass spectrometry provides molecular
weight information and fragmentation patterns that help in identifying the fatty acid
constituents.[8][9]

o Gas Chromatography-Mass Spectrometry (GC-MS): After transesterification of the
triglyceride to fatty acid methyl esters (FAMESs), GC-MS is used to identify and quantify the
fatty acid composition.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can provide detailed
structural information, including the position of the fatty acids on the glycerol backbone.[10]

Representative Experimental Protocol for Analysis from
Human Milk

 Lipid Extraction: Total lipids are extracted from a human milk sample using a method like the
Folch or Bligh-Dyer procedure.

» Triglyceride Fractionation: The triglyceride fraction is isolated from the total lipid extract using
solid-phase extraction or preparative TLC.

o HPLC-MS Analysis: The purified triglyceride fraction is analyzed by HPLC coupled to a mass
spectrometer (e.g., ESI-MS/MS). The specific molecular ion and fragmentation pattern for 1-
Myristin-2-Olein-3-Butyrin are monitored.

o Fatty Acid Positional Analysis: To confirm the positions of the fatty acids, enzymatic
hydrolysis using a sn-1,3 specific lipase can be performed, followed by analysis of the
resulting 2-monoacylglycerol and free fatty acids.
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Visualization of the Analytical Workflow

Human Milk Sample

Lipid Extraction
(e.g., Folch method)

Total_Lipid_Extract

Triglyceride Isolation
(Solid-Phase Extraction)

Isolated Triglycerides

HPLC-MS/MS Analysis GC-MS Analysis of FAMEs NMR Spectroscopy

Structural Confirmation
& Quantification

Click to download full resolution via product page

General workflow for the analysis of triglycerides from human milk.

Potential Biological Significance and Signaling
Pathways
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While no direct studies on the biological activity of 1-Myristin-2-Olein-3-Butyrin have been
identified, its potential significance can be inferred from its unique structure and the known
roles of its constituent fatty acids, particularly butyric acid.

Inferred Biological Roles

o Energy Source: Like other triglycerides, it serves as a concentrated source of energy. The
presence of a short-chain fatty acid (butyrate) and a medium-chain fatty acid (myristate) may
allow for more rapid absorption and metabolism compared to triglycerides containing only
long-chain fatty acids.

o Gut Health: Butyrate is a primary energy source for colonocytes and is known to have anti-
inflammatory properties in the gut.[11][12] The delivery of butyrate in the form of a
triglyceride may protect it from absorption in the upper gastrointestinal tract, allowing for its
release in the lower intestine where it can exert its effects.

e Metabolic Regulation: Butyrate has been shown to influence various metabolic processes,
including glucose homeostasis and lipid metabolism.[13][14] It can act as a signaling
molecule, for example, by inhibiting histone deacetylases (HDACS) or activating G-protein
coupled receptors (GPCRS).

Potential Signaling Pathway Involvement of Butyrate

Butyrate is a known inhibitor of HDACs. By inhibiting HDACs, butyrate can alter gene
expression, leading to various cellular responses. This is a plausible mechanism through which
the butyrate released from 1-Myristin-2-Olein-3-Butyrin could exert biological effects.

Visualization of a Potential Butyrate Signaling Pathway
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A potential signaling pathway for butyrate released from 1-Myristin-2-Olein-3-Butyrin.
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Conclusion and Future Directions

1-Myristin-2-Olein-3-Butyrin is a structurally unique triglyceride found in human milk. While its
basic chemical properties are known, there is a significant lack of research into its specific
biological functions and mechanisms of action. Its presence in human milk suggests an
important role in infant health, potentially related to energy provision and gut maturation
through the delivery of butyrate.

Future research should focus on:

Developing and publishing standardized, high-yield synthesis protocols.

» Conducting in vitro and in vivo studies to elucidate its specific metabolic fate and biological
activities.

« Investigating its role in modulating gut microbiota and immune function.

o Exploring its potential as a therapeutic agent or a key component in advanced infant
formulas.

This technical guide provides a foundation for understanding 1-Myristin-2-Olein-3-Butyrin and
Is intended to stimulate further research into this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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